Cas no 54704-25-5 (Acetic acid, [(4-hydroxyphenyl)amino]oxo-)

• Product Name: Acetic acid, [(4-hydroxyphenyl)amino]oxo-
• CAS No: 54704-25-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 353898
• PubChem ID: 17785969
• Update Time: 2025-04-19

Acetic acid, [(4-hydroxyphenyl)amino]oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-hydroxyphenyl)amino]oxo-
• 2-(4-hydroxyanilino)-2-oxoacetic acid
• (4-Hydroxyanilino)(oxo)acetic acid
• SCHEMBL6394183
• 4-hydroxyoxanilic acid
• 54704-25-5
• DTXSID60590972

• Inchi： 1S/C8H7NO4/c10-6-3-1-5(2-4-6)9-7(11)8(12)13/h1-4,10H,(H,9,11)(H,12,13)
• InChI Key： KVXFJHRDFQUGBX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63